Cas no 16813-36-8 (2,4(1H,3H)-Pyrimidinedione,dihydro-1-nitroso-)

2,4(1H,3H)-Pyrimidinedione,dihydro-1-nitroso- structure
16813-36-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,dihydro-1-nitroso-
CAS No:16813-36-8
MF:C4H5N3O3
MW:143.100800275803
CID:142290
PubChem ID:85598
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,dihydro-1-nitroso- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,dihydro-1-nitroso-
    • 1-nitroso-1,3-diazinane-2,4-dione
    • 1-nitroso-5,6-dihydrouracil
    • 1-nitrosodihydropyrimidine-2,4(1H,3H)-dione
    • 1-nitroso-dihydro-pyrimidine-2,4-dione
    • BRN 0779636
    • CCRIS 1563
    • dihydro-1-nitroso-2,4(1H,3H)-pyrimidinedione
    • Hydrouracil, 1-nitroso-
    • NDHU
    • NO-Dhu
    • Uracil, 5,6-dihydro-1-nitroso-
    • N-Nitroso-5,6-dihydrouracil
    • 5,6-Dihydro-1-nitrosopyrimidine-2,4(1H,3H)-dione
    • 5,6-Dihydro-1-nitroso-2,4(1H,3H)-pyrimidinedione
    • 5-24-05-00276 (Beilstein Handbook Reference)
    • SCHEMBL3340184
    • 2,4(1H,3H)-Pyrimidinedione, dihydro-1-nitroso-
    • AKOS006275941
    • DTXSID6020989
    • WLN: T6NVMVTJ ANO
    • 3MY7H215CV
    • N-nitrosodihydrouracil
    • NSC-90999
    • NSC 90999
    • 2,3H)-Pyrimidinedione, dihydro-1-nitroso-
    • UNII-3MY7H215CV
    • NCIOpen2_001450
    • NSC90999
    • 16813-36-8
    • Inchi: 1S/C4H5N3O3/c8-3-1-2-7(6-10)4(9)5-3/h1-2H2,(H,5,8,9)
    • InChI Key: NTUQAPWIPIIWLT-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(N1)=O)N=O

Computed Properties

  • Exact Mass: 143.03315
  • Monoisotopic Mass: 143.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 78.8A^2

Experimental Properties

  • Density: 1.6062 (rough estimate)
  • Boiling Point: 261.16°C (rough estimate)
  • Refractive Index: 1.5700 (estimate)
  • PSA: 78.84
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.